Cas no 114222-98-9 (4-(2-pyrazinyl)-1-Piperazinebutanamine)
114222-98-9 structure
Product Name:4-(2-pyrazinyl)-1-Piperazinebutanamine
CAS No:114222-98-9
MF:C12H21N5
MW:235.328641653061
CID:1099674
PubChem ID:14086527
Update Time:2025-04-20
4-(2-pyrazinyl)-1-Piperazinebutanamine Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-pyrazinyl)-1-Piperazinebutanamine
- 4-(4-pyrazin-2-ylpiperazin-1-yl)butan-1-amine
- AKOS005862930
- 4-[4-(Pyrazin-2-yl)piperazin-1-yl]butan-1-amine
- 1-(4-Aminobutyl)-4-(2-pyrazinyl)piperazine
- DTXSID00555626
- HKMSGDHYCSNJPB-UHFFFAOYSA-N
- 1-Piperazinebutanamine, 4-(2-pyrazinyl)-
- 114222-98-9
- SCHEMBL9601272
-
- Inchi: 1S/C12H21N5/c13-3-1-2-6-16-7-9-17(10-8-16)12-11-14-4-5-15-12/h4-5,11H,1-3,6-10,13H2
- InChI Key: HKMSGDHYCSNJPB-UHFFFAOYSA-N
- SMILES: N1(CCCCN)CCN(C2C=NC=CN=2)CC1
Computed Properties
- Exact Mass: 235.17969569g/mol
- Monoisotopic Mass: 235.17969569g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 58.3Ų
4-(2-pyrazinyl)-1-Piperazinebutanamine Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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